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Compound of Interest

3-Amino-4-(methylamino)benzoic
Compound Name: o
aci

Cat. No.: B1279846

An In-depth Technical Guide to the Safe Handling of 3-Amino-4-(methylamino)benzoic acid

Introduction

3-Amino-4-(methylamino)benzoic acid (CAS No. 66315-15-9) is a chemical compound
utilized in laboratory settings for research and chemical synthesis.[1][2] This guide provides a
comprehensive overview of its associated hazards, safety precautions, and handling
procedures to ensure the safety of researchers, scientists, and drug development
professionals. Adherence to these guidelines is critical due to the compound's potential health
risks.

Hazard Identification and Classification

3-Amino-4-(methylamino)benzoic acid is classified as hazardous under the Globally
Harmonized System (GHS).[1] The primary routes of exposure are inhalation, skin contact, and
eye contact.

GHS Classification:
o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]
» Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[1][3]

o Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[1][3]
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» Acute Toxicity, Inhalation (Category 4), H332: Harmful if inhaled.[1]

o Specific Target Organ Toxicity, Single Exposure (Category 3), H335: May cause respiratory
irritation.[1][3]

Signal Word: Warning[2][3]

Hazard Statements (H-Statements):

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H332: Harmful if inhaled.[1][2]

H335: May cause respiratory irritation.[1][3]

Precautionary Statements (P-Statements):

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][3]

e P264: Wash skin thoroughly after handling.[3]

e P271: Use only outdoors or in a well-ventilated area.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3]
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3]

e P304+P340: IF INHALED: Remove to fresh air and keep at rest in a position comfortable for
breathing.[3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][3]

e P312: Call a poison center or doctor if you feel unwell.[3]
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e P405: Store locked up.[3]

e P501: Dispose of contents/container to an approved waste disposal plant.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties is presented below for quick reference.

Property Value Reference
CAS Number 66315-15-9 [1][2][4]
Molecular Formula CsH10N202 [1][41[5]
Molecular Weight 166.18 g/mol [415]
Physical Form Solid [2]

Boiling Point 386 °C [5]

Purity 95% - 97% [2][3]

Handling and Storage Protocols
Safe Handling

Proper handling techniques are essential to minimize exposure.

e Engineering Controls: Use only with adequate ventilation.[3] Facilities should be equipped
with an eyewash fountain.[3] Provide appropriate exhaust ventilation at places where dust is
formed.[1]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly
after handling and before breaks.[1][3] Do not eat, drink, or smoke when using this product.

e Procedural Controls: Avoid the formation of dust and aerosols.[1]

Storage Conditions

Correct storage is necessary to maintain the compound's integrity and prevent accidents.
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o Store in a tightly-closed container when not in use.[3]

» Keep in a cool, dry, well-ventilated area away from incompatible substances and sources of
ignition.[3][6]

e Recommended storage is in a dry area at 2-8°C or room temperature, kept in a dark place
under an inert atmosphere.[1][2]

Exposure Controls and Personal Protective
Equipment (PPE)

No occupational exposure limit values have been established for this substance.[1][3] In the
absence of defined limits, stringent exposure controls must be implemented.

Engineering Controls

Handle the substance in a well-ventilated area.[3] A laboratory fume hood is recommended for
all procedures that may generate dust or vapors.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Amino-4-(methylamino)benzoic acid.

Required Personal Protective Equipment

Handling 3-Amino-4-(methylamino)benzoic acid

4

Eye/Face Protection
(Safety glasses with side-shields or face shield)

Skin Protection
(Chemical-resistant gloves and
a complete suit protecting against chemicals)

Respiratory Protection
(NIOSH/MSHA approved respirator for dusts)

Click to download full resolution via product page

Caption: Mandatory PPE for handling the compound.
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o Eye/Face Protection: Use equipment for eye protection tested and approved under
appropriate government standards such as NIOSH (US) or EN 166 (EU), such as a face
shield and safety glasses.[1]

o Skin Protection: Handle with gloves that have been inspected prior to use.[1] Wear a
complete suit protecting against chemicals; the type of protective equipment must be
selected according to the concentration and amount of the dangerous substance at the
specific workplace.[1]

o Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN
143) particle respirator.[1] For higher-level protection, use type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143) respirator cartridges.[7]

Emergency Procedures
First Aid Measures

Immediate medical attention is crucial in case of exposure. Always show the Safety Data Sheet
(SDS) to the attending physician.[1][7]

o General Advice: Immediately remove any clothing contaminated by the product and move
out of the dangerous area.[3]

« If Inhaled: Move the person into fresh air.[3] If breathing is difficult or does not resume, give
artificial respiration and consult a physician.[1][7]

e In Case of Skin Contact: Wash off with soap and plenty of water.[1][7] If skin irritation occurs,
get medical advice.[3]

e In Case of Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15
minutes, removing contact lenses if present and easy to do.[1][3][7] If eye irritation persists,
seek medical attention.[3]

« |If Swallowed: Rinse the mouth with water.[7] Never give anything by mouth to an
unconscious person and consult a physician.[1][7]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][7]

e Special Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon dioxide, nitrogen oxides (NOx), and hydrogen chloride gas.[7][8]

» Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if
necessary.[1][7]

Accidental Release Measures (Spill Protocol)

In the event of a spill, follow a structured response to ensure safety and containment.
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Chemical Spill Response Workflow

Evacuate Personnel
to Safe Areas

:

Ensure Adequate
Ventilation

:

Wear Full PPE
(See Section 5.2)

Contain Spill
(Prevent entry into drains/waterways)

Clean Up Spill
(Use inert material, sweep or vacuum)

Place in Suitable, Closed
Container for Disposal

Consult Local Regulations
for Disposal

Spill Managed

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill.
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e Personal Precautions: Wear appropriate protective equipment and keep unprotected
personnel away.[3] Avoid dust formation and breathing vapors, mist, or gas.[1][7]

e Environmental Precautions: Prevent the product from entering drains, other waterways, or
soil.[1][3]

e Methods for Cleaning Up: Contain the spill to prevent further leakage.[3] Use a vacuum,
sweep up, or absorb with inert material and place it into a suitable, closed container for
disposal.[3] Avoid creating dust.[1][7]

Toxicological Information

The chemical, physical, and toxicological properties of 3-Amino-4-(methylamino)benzoic
acid have not been thoroughly investigated.[7] No component of this product present at levels
greater than or equal to 0.1% is identified as a probable, possible, or confirmed human
carcinogen by IARC.[7] Data on reproductive toxicity and specific target organ toxicity from
repeated exposure is not available.[7]

Disposal Considerations

Disposal of this material must be conducted in accordance with federal, state, and local
regulations.

e Product: Offer surplus and non-recyclable solutions to a licensed disposal company.[7] The
material can be burned in a chemical incinerator equipped with an afterburner and scrubber.

[7]

o Contaminated Packaging: Dispose of as an unused product.[7] Do not mix with other waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety precautions and handling for 3-Amino-4-
(methylamino)benzoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279846#safety-precautions-and-handling-for-3-
amino-4-methylamino-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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